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Abstract
This application note details a validated High-Performance Liquid Chromatography with Diode-

Array Detection (HPLC-DAD) method for the simultaneous quantification of two bioactive

triterpenoid acids: pomolic acid (PA) and ursolic acid (UA). This method is applicable for the

analysis of these compounds in various sample matrices, including plant extracts and

pharmaceutical formulations. The described protocol offers excellent linearity, accuracy, and

precision, making it a reliable tool for researchers, scientists, and professionals in drug

development and quality control.

Introduction
Pomolic acid and ursolic acid are naturally occurring pentacyclic triterpenoids found in a wide

variety of plants. Both compounds have garnered significant interest in the scientific community

due to their diverse pharmacological activities, including anti-inflammatory, antioxidant, and

anticancer properties. Consequently, a robust and reliable analytical method for their

simultaneous determination is crucial for research and development, as well as for the quality

control of raw materials and finished products. This document provides a detailed protocol for

an HPLC-DAD method that effectively separates and quantifies pomolic and ursolic acids.

Experimental
Instrumentation and Materials
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HPLC System: An HPLC system equipped with a gradient pump, autosampler, column oven,

and a diode-array detector (DAD) is required.

Chromatography Column: A Symmetry ODS (Octadecylsilyl) column is recommended.

Reagents:

Acetonitrile (HPLC grade)

Water (Milli-Q or equivalent)

Phosphoric acid (analytical grade)

Methanol (HPLC grade)

Pomolic acid and Ursolic acid reference standards

Chromatographic Conditions
The separation is achieved using a gradient elution on a C18 reversed-phase column.

Parameter Condition

Column Symmetry ODS C18

Mobile Phase
A: AcetonitrileB: Water with phosphoric acid (pH

= 2.5)

Gradient Elution

0–15 min: 40% A, 60% B15–35 min: Linear

gradient from 40% A to 60% A35–60 min: Linear

gradient from 60% A to 90% A60–85 min: 90%

A, 10% B

Flow Rate 0.8 mL/min[1][2]

Column Temperature 20 °C[1][2]

Injection Volume 10 µL[1]

Detection DAD, 210 nm[1][2]
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Protocols
Standard Solution Preparation

Stock Solutions: Accurately weigh and dissolve pomolic acid and ursolic acid reference

standards in methanol to prepare individual stock solutions at a concentration of 1 mg/mL.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solutions with methanol to achieve a range of concentrations suitable for creating a

calibration curve.

Sample Preparation (General Guideline for Plant
Material)

Extraction: Extract a known amount of powdered plant material with a suitable solvent (e.g.,

methanol) using ultrasonication or another appropriate extraction technique.

Filtration: Filter the resulting extract through a 0.45 µm syringe filter to remove particulate

matter before HPLC analysis.

Method Validation Summary
The described HPLC-DAD method has been validated for linearity, precision, accuracy, and

sensitivity. A summary of the validation parameters is presented below.

Linearity
The method demonstrates excellent linearity over the tested concentration ranges.

Compound
Concentration Range
(mg/mL)

Regression Coefficient (r²)

Pomolic Acid 0.019–0.665 > 0.999

Ursolic Acid 0.200–3.300 > 0.998

Data adapted from Jóźwiak et al.[1]
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Accuracy and Recovery
The accuracy of the method was determined by spike-recovery experiments.

Compound Recovery (%)

Pomolic Acid 95.3 – 103.1

Ursolic Acid 95.3 – 103.1

Data adapted from Jóźwiak et al.[1]

Precision
The precision of the method is demonstrated by the low relative standard deviation (RSD)

values.

Compound RSD (%)

Pomolic Acid < 5%

Ursolic Acid < 5%

Data adapted from Jóźwiak et al.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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